Cas no 83218-34-2 (Dehydrocavidine)

• Product Name: Dehydrocavidine
• CAS No: 83218-34-2
• MF: C₂₁H₁₈NO₄
• MW: 348.371925830841
• CID: 730633
• PubChem ID: 158329
• Update Time: 2024-10-27

Dehydrocavidine Chemical and Physical Properties

Names and Identifiers

• Benzo[a]-1,3-benzodioxolo[4,5-g]quinolizin-13-ium,8,9-dimethoxy-6-methyl-
• AC1L4JQK
• Dehydrocorydaline
• Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium,8,9-dimethoxy-6-methyl
• Hexadehydrocavidine
• Hexadehydrothalictrifoline
• YHL I
• Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium, 8,9-dimethoxy-6-methyl-
• Dehydrocavidine
• 8,9-Dimethoxy-6-methylbenzo[a]-1,3-benzodioxolo[4,5-g]quinolizin-13-ium (ACI)
• Benzo[a]-1,3-benzodioxolo[4,5-g]quinolizinium, 8,9-dimethoxy-6-methyl- (9CI)
• HY-N2588
• 83218-34-2
• AKOS032946061
• 16,17-dimethoxy-12-methyl-5,7-dioxa-1-azoniapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),2,4(8),9,11,14,16,18,20-nonaene
• DTXSID40232227
• CS-0022932
• SCHEMBL13349142
• E80830
• DTXCID40154718
• 16,17-dimethoxy-12-methyl-5,7-dioxa-1-azoniapentacyclo(11.8.0.03,11.04,8.014,19)henicosa-1(13),2,4(8),9,11,14,16,18,20-nonaene
• 16,17-dimethoxy-12-methyl-5,7-dioxa-1??-azapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1(13),2,4(8),9,11,14(19),15,17,20-nonaen-1-ylium
• 1ST169120
• DA-72634

• Inchi： 1S/C21H18NO4/c1-12-14-4-5-17-21(26-11-25-17)16(14)10-22-7-6-13-8-18(23-2)19(24-3)9-15(13)20(12)22/h4-10H,11H2,1-3H3/q+1
• InChI Key： TWSZDJCOYVYRGM-UHFFFAOYSA-N
• SMILES： O(C)C1C(OC)=CC2C(=CC=[N+]3C=2C(C)=C2C(C4=C(C=C2)OCO4)=C3)C=1

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 348.12358306 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 348.4
• XLogP3: 5.4
• Topological Polar Surface Area: 41

Experimental Properties

• Color/Form: Powder
• PSA: 40.16000
• LogP: 4.01510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives